(S)-Ethyl 2-azido-2-phenylethanoate

• IUPAC Name: ethyl (2S)-2-azido-2-phenylacetate
• InChI: InChI=1S/C10H11N3O2/c1-2-15-10(14)9(12-13-11)8-6-4-3-5-7-8/h3-7,9H,2H2,1H3/t9-/m0/s1
• InChI Key: CWQPOTDTAIESNU-VIFPVBQESA-N
• Canonical SMILES: CCOC(=O)C(C1=CC=CC=C1)N=[N+]=[N-]
• Isomeric SMILES: CCOC(=O)[C@H](C1=CC=CC=C1)N=[N+]=[N-]
• Molecular Formula: C10H11N3O2
• Molecular Weight: 205.21 g/mol

Description

(S)-Ethyl 2-azido-2-phenylethanoate is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is commonly used in various biological and chemical experiments as a reagent and has shown promising results in different fields of study.

Mechanism of Action

The mechanism of action of (S)-Ethyl 2-azido-2-phenylethanoate involves the formation of a reactive intermediate, which can undergo various chemical reactions. The compound is known to react with a wide range of functional groups, including alcohols, amines, and thiols. It has been used in the synthesis of various organic compounds, including peptides, nucleotides, and carbohydrates.
Biochemical and Physiological Effects:
(S)-Ethyl 2-azido-2-phenylethanoate has been shown to have various biochemical and physiological effects. It has been used in the study of enzyme kinetics, protein-protein interactions, and signal transduction pathways. The compound has also been shown to have potential applications in drug discovery, particularly in the development of new antibiotics and anticancer agents.

Advantages and Limitations for Lab Experiments

One of the major advantages of (S)-Ethyl 2-azido-2-phenylethanoate is its versatility. It can be used in a wide range of chemical and biological experiments, making it a valuable reagent in the laboratory. However, the compound is highly reactive and can be hazardous if not handled properly. It is important to follow proper safety protocols when working with this compound.

Future Directions

There are several future directions for the research and development of (S)-Ethyl 2-azido-2-phenylethanoate. One potential application is in the development of new drugs for the treatment of various diseases, including cancer and infectious diseases. The compound has also shown potential in the development of new materials, including polymers and nanoparticles. Further research is needed to explore these potential applications and to optimize the synthesis and properties of the compound.

Synthesis Methods

The synthesis of (S)-Ethyl 2-azido-2-phenylethanoate involves the reaction of ethyl phenylglyoxylate with sodium azide in the presence of a catalyst. The reaction proceeds under mild conditions and yields a high-quality product. The purity of the compound can be further improved by recrystallization.

Scientific Research Applications

(S)-Ethyl 2-azido-2-phenylethanoate has been widely used in scientific research due to its unique properties. It is commonly used as a reagent in various chemical and biological experiments. It has shown promising results in different fields of study, including organic synthesis, drug discovery, and biochemistry.